Cas no 120512-37-0 (a1,a1,5-Trimethyl-1,3-benzenediacetonitrile)

• Product Name: a1,a1,5-Trimethyl-1,3-benzenediacetonitrile
• CAS No: 120512-37-0
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• CID: 1059514
• PubChem ID: 17769394
• Update Time: 2025-04-20

a1,a1,5-Trimethyl-1,3-benzenediacetonitrile Chemical and Physical Properties

Names and Identifiers

• α1,α1,5-Trimethyl-1,3-benzenediacetonitrile
• α1,α1,5-Trimethyl-1,
• 2-[3-(cyanomethyl)-5-methylphenyl]-2-methylpropanenitrile
• α,α,5-TriMethyl-1,3-benzenediacetonitrile
• alpha,alpha,5-Trimethyl-1,3-benzenediacetonitrile
• SCHEMBL10700783
• a1,a1,5-Trimethyl-1,3-benzenediacetonitrile
• 120512-37-0
• DTXSID90590900
• ALPHA1,ALPHA1,5-TRIMETHYL-1,3-BENZENEDIACETONITRILE
• 2-(3-(Cyanomethyl)-5-methylphenyl)-2-methylpropanenitrile

• Inchi： 1S/C13H14N2/c1-10-6-11(4-5-14)8-12(7-10)13(2,3)9-15/h6-8H,4H2,1-3H3
• InChI Key： ARDBNOAEHWGCOO-UHFFFAOYSA-N
• SMILES： N#CC(C)(C)C1C=C(C)C=C(CC#N)C=1

Computed Properties

• Exact Mass: 198.11600
• Monoisotopic Mass: 198.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58000
• LogP: 2.86226

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides